Cas no 1334148-27-4 (oxane-4-sulfonyl fluoride)

• Product Name: oxane-4-sulfonyl fluoride
• CAS No: 1334148-27-4
• MF: C₅H₉FO₃S
• MW: 168.186564207077
• MDL: MFCD19982472
• CID: 4588988
• PubChem ID: 54594802
• Update Time: 2025-10-28

oxane-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• tetrahydro-2H-pyran-4-sulfonyl fluoride
• oxane-4-sulfonyl fluoride
• tetrahydro-2H-pyran-4-sulfonyl fluoridetetrahydro-2H-pyran-4-sulphonyl fluoride
• 1334148-27-4
• oxane-4-sulfonylfluoride
• AKOS026727098
• MFCD19982472
• EN300-83027
• Z1238548165
• AT20716

• MDL： MFCD19982472
• Inchi： 1S/C5H9FO3S/c6-10(7,8)5-1-3-9-4-2-5/h5H,1-4H2
• InChI Key： NOECGOQFZUPHLI-UHFFFAOYSA-N
• SMILES： C1OCCC(S(F)(=O)=O)C1

Computed Properties

• Exact Mass: 168.02564348g/mol
• Monoisotopic Mass: 168.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8Ų

Additional information on oxane-4-sulfonyl fluoride

Oxane-4-Sulfonyl Fluoride: A Comprehensive Overview

Oxane-4-sulfonyl fluoride, also known by its CAS number 1334148-27-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of oxane, a cyclic ether with a four-membered ring structure, and it incorporates a sulfonyl fluoride group. The sulfonyl fluoride functional group is highly reactive, making oxane-4-sulfonyl fluoride a valuable intermediate in various chemical synthesis processes.

Oxane-4-sulfonyl fluoride has been extensively studied for its unique chemical properties and potential applications. Recent research has highlighted its role in the development of advanced materials, particularly in the synthesis of sulfonamides and other sulfur-containing compounds. These compounds are widely used in pharmaceuticals, agrochemicals, and specialty chemicals due to their versatile reactivity and ability to form strong bonds with nitrogen-containing groups.

The synthesis of oxane-4-sulfonyl fluoride typically involves the reaction of oxalic acid derivatives with fluorinating agents under controlled conditions. This process ensures the formation of a stable sulfonyl fluoride group while maintaining the integrity of the oxane ring structure. The compound's stability and reactivity make it an ideal precursor for various chemical transformations.

In terms of applications, oxane-4-sulfonyl fluoride has been utilized in the development of novel drug delivery systems. Its ability to form covalent bonds with biomolecules has led to its use in creating targeted drug delivery platforms that enhance therapeutic efficacy while minimizing side effects. Additionally, recent studies have explored its potential in the synthesis of high-performance polymers, where it serves as a building block for creating materials with improved mechanical and thermal properties.

The chemical structure of oxane-4-sulfonyl fluoride plays a crucial role in its reactivity and functionality. The sulfonyl fluoride group is highly electrophilic, making it susceptible to nucleophilic attack by a wide range of organic and inorganic reagents. This property enables the compound to participate in various nucleophilic substitution reactions, which are fundamental to many organic synthesis pathways.

Recent advancements in green chemistry have also brought attention to oxane-4-sulfonyl fluoride as a sustainable alternative in chemical synthesis. Its use in catalytic processes and environmentally friendly reaction conditions has been explored, contributing to the development of more eco-friendly chemical manufacturing practices.

In conclusion, oxane-4-sulfonyl fluoride (CAS No. 1334148-27-4) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical properties, combined with recent research advancements, position it as an important tool in modern chemistry. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in shaping future innovations across multiple disciplines is expected to grow further.